Cas no 1354020-13-5 ((S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1354020-13-5
• MF: C₁₅H₁₉NO₄S
• MW: 309.380663156509
• CID: 2155624
• Update Time: 2025-06-13

(S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester
• (S)-2-((1-((Benzyloxy)carbonyl)piperidin-3-yl)thio)acetic acid
• AM96881
• (S)-3-carboxymethylsulfanylpiperidine-1-carboxylic acid benzyl ester
• (S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C15H19NO4S/c17-14(18)11-21-13-7-4-8-16(9-13)15(19)20-10-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,17,18)/t13-/m0/s1
• InChI Key： QQESUZVLIDDNJK-ZDUSSCGKSA-N
• SMILES： S(CC(=O)O)[C@@H]1CN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 358
• Topological Polar Surface Area: 92.1

Additional information on (S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester

(S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester and Its Significance in Modern Chemical Biology

The compound with the CAS number 1354020-13-5, known as (S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its piperidine core and functionalized side chains, has garnered attention in recent years due to its versatile applications in drug discovery and molecular research. The stereochemistry of the compound, specifically the (S)-configuration, plays a crucial role in its biological activity, making it a valuable scaffold for developing novel therapeutic agents.

In the realm of chemical biology, the significance of chiral compounds cannot be overstated. The (S)-configuration of (S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester imparts unique interactions with biological targets, often leading to enhanced efficacy and reduced side effects compared to their racemic counterparts. This has spurred extensive research into optimizing the synthesis and application of such enantiomerically pure compounds. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods, making it feasible to explore the therapeutic potential of this molecule in greater detail.

The benzyl ester functionality in the molecule not only serves as a protecting group but also contributes to its solubility and stability, facilitating its use in various biochemical assays. This feature has been particularly beneficial in high-throughput screening (HTS) campaigns, where compounds need to be robust enough to withstand multiple rounds of testing. Moreover, the carboxymethylsulfanyl group introduces a polar moiety that can interact with hydrophilic regions of proteins, enhancing binding affinity and selectivity. These structural attributes make (S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester a promising candidate for further derivatization and exploration.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of more complex molecules with tailored biological activities. For instance, researchers have been investigating its use as a building block for kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The piperidine scaffold is particularly well-suited for modulating protein-protein interactions, making it an attractive choice for designing molecules that can disrupt aberrant signaling pathways. Preliminary computational studies suggest that derivatives of (S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester could exhibit potent inhibitory effects on specific kinases without significant off-target toxicity.

In addition to its pharmacological applications, this compound has shown promise in materials science and nanotechnology. The unique structural features of (S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester allow it to serve as a ligand or anchor molecule in the design of functional materials. For example, its ability to form stable complexes with metal ions has been exploited in catalytic systems and sensor technologies. These interdisciplinary applications underscore the broad utility of this molecule beyond traditional pharmaceutical contexts.

The synthesis of (S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester presents both challenges and opportunities for synthetic chemists. While asymmetric synthesis methods have improved significantly, optimizing yield and enantioselectivity remains a key focus. Recent developments in transition metal-catalyzed reactions have opened new avenues for constructing complex piperidine derivatives efficiently. These advances not only enhance the accessibility of this compound but also pave the way for exploring its derivatives with enhanced properties.

The future prospects for (S)-3-Carboxymethylsulfanyl-piperidine-1-carboxylic acid benzyl ester are vast and multifaceted. As our understanding of biological pathways continues to evolve, so too will our ability to design molecules that interact with them selectively and effectively. This compound serves as a testament to the power of structural diversity in drug discovery, offering a platform from which numerous therapeutic interventions can be developed. Whether used as a standalone agent or as part of a larger molecular framework, its contributions to chemical biology are likely to be profound.